Cas no 1804617-07-9 (3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804617-07-9
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930431
• Update Time: 2025-10-22

3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-7-6(13)5(3-15)4(1-12)2-14-7/h2,15H,1,3,12-13H2
• InChI Key： WHEUAAUWNQSUBV-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CO)C(=CN=1)CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 94.4

Additional information on 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol

3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

CAS No. 1804617-07-9, commonly referred to as 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol, is a complex organic compound with a unique structure that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol is characterized by a pyridine ring with multiple substituents. The presence of amino groups at positions 3 and 5, along with a trifluoromethoxy group at position 2, introduces significant electronic and steric effects. These features make the compound highly versatile in terms of reactivity and functionality. The methanol group at position 4 further enhances the compound's solubility and bioavailability, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory, anti-cancer, and antimicrobial properties. The trifluoromethoxy group is particularly valuable due to its ability to modulate the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a promising candidate for drug delivery systems and targeted therapy.

In addition to its pharmaceutical applications, 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol has shown potential in the field of materials science. Its unique electronic properties make it suitable for use in organic electronics, such as in the development of conductive polymers and advanced materials for energy storage devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for large-scale production and industrial applications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and oxidation-reduction processes, to synthesize this compound from readily available starting materials. The use of green chemistry principles in these synthetic routes has further enhanced the sustainability and eco-friendliness of the process.

From an environmental perspective, understanding the degradation pathways and toxicity profile of CAS No. 1804617-07-9 is crucial for ensuring its safe handling and disposal. Recent studies have focused on evaluating its biodegradability under different environmental conditions, with promising results indicating that it can be effectively metabolized by microbial communities. This reduces concerns related to its persistence in the environment and potential ecological risks.

In conclusion, 3-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its versatile functional groups, continues to drive innovative research into its potential uses in medicine, materials science, and beyond. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an even more significant role in shaping future scientific discoveries.